Cas no 162708-19-2 (1,2,3,4-Tetrahydro-7-methyl-1-(1-methylethyl)naphthalene)

• Product Name: 1,2,3,4-Tetrahydro-7-methyl-1-(1-methylethyl)naphthalene
• CAS No: 162708-19-2
• MF: C₁₄H₂₀
• MW: 188.308604240417
• CID: 5151802
• PubChem ID: 91402551
• Update Time: 2025-05-19

1,2,3,4-Tetrahydro-7-methyl-1-(1-methylethyl)naphthalene Chemical and Physical Properties

Names and Identifiers

• Naphthalene, 1,2,3,4-tetrahydro-7-methyl-1-(1-methylethyl)-
• 1,2,3,4-Tetrahydro-7-methyl-1-(1-methylethyl)naphthalene

• Inchi： 1S/C14H20/c1-10(2)13-6-4-5-12-8-7-11(3)9-14(12)13/h7-10,13H,4-6H2,1-3H3
• InChI Key： GAUJPOYKGRVYNL-UHFFFAOYSA-N
• SMILES： C1(C(C)C)C2=C(C=CC(C)=C2)CCC1

Computed Properties

• Exact Mass: 188.156500638g/mol
• Monoisotopic Mass: 188.156500638g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 0Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Tetralins Tetralins
• Solvents and Organic Chemicals Organic Compounds Benzenoids Tetralins

Additional information on 1,2,3,4-Tetrahydro-7-methyl-1-(1-methylethyl)naphthalene

1,2,3,4-Tetrahydro-7-methyl-1-(1-methylethyl)naphthalene

The compound 1,2,3,4-Tetrahydro-7-methyl-1-(1-methylethyl)naphthalene (CAS No. 162708-19-2) is a derivative of tetralin (tetrahydronaphthalene), a bicyclic aromatic hydrocarbon. This compound is characterized by its naphthalene skeleton with a tetrahydro substitution pattern and additional methyl and isopropyl groups attached at specific positions. The naphthalene framework provides a rigid aromatic system, while the tetrahydro modification introduces saturation into the structure, enhancing its stability and reactivity in certain chemical environments.

Recent studies have highlighted the importance of tetralin derivatives in various chemical and pharmaceutical applications. For instance, researchers have explored the potential of this compound as a precursor in the synthesis of complex organic molecules, including pharmaceutical agents and agrochemicals. The methyl and isopropyl substituents on the naphthalene ring contribute to the molecule's lipophilicity and steric properties, making it an attractive candidate for drug design. These substituents also influence the compound's electronic properties, which are critical in determining its reactivity in different chemical reactions.

In terms of synthesis, 1,2,3,4-Tetrahydro-7-methyl-1-(1-methylethyl)naphthalene can be prepared through various routes, including catalytic hydrogenation of naphthalene derivatives or through Friedel-Crafts alkylation reactions. The choice of synthetic method depends on the availability of starting materials and the desired stereochemical outcome. Recent advancements in catalytic systems have enabled more efficient and selective syntheses of such compounds, reducing production costs and minimizing environmental impact.

The physical properties of this compound are also of significant interest. It has a melting point of approximately 55°C and a boiling point around 280°C under standard conditions. Its solubility in organic solvents such as dichloromethane and ethyl acetate makes it suitable for use in organic reactions requiring precise control over reaction conditions. The compound's stability under thermal and oxidative conditions has been studied extensively, with results indicating moderate resistance to degradation under normal storage conditions.

From an applications perspective, 1,2,3,4-Tetrahydro-7-methyl-1-(1-methylethyl)naphthalene finds use in the fragrance industry as a component in perfumes and personal care products due to its pleasant odor profile. Additionally, it serves as an intermediate in the synthesis of more complex molecules with potential pharmacological activities. For example, derivatives of this compound have been investigated for their anti-inflammatory and antioxidant properties in preclinical studies.

Recent research has also focused on the environmental fate of this compound. Studies have shown that it undergoes biodegradation under aerobic conditions with a half-life of approximately 5 days in aqueous environments. This information is crucial for assessing its potential impact on ecosystems and guiding its safe disposal practices.

In conclusion, 162708-19-2, or 1,2,3,4-Tetrahydro-7-methyl-1-(1-methylethyl)naphthalene, is a versatile compound with applications spanning multiple industries. Its unique structural features make it an invaluable building block in organic synthesis while its physical and chemical properties ensure its suitability for diverse applications. Ongoing research continues to uncover new uses for this compound while addressing concerns related to its environmental impact.